Cas no 26537-62-2 (1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt
• CAS No: 26537-62-2
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 270760
• PubChem ID: 599044
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt
• 3-[3-(trifluoromethyl)phenyl]oxadiazol-3-ium-5-olate
• NSC63252
• Sydnone, 3-[3-(trifluoromethyl)phenyl]-
• 26537-62-2
• Sydnone,.alpha.,.alpha.-trifluoro-m-tolyl)-
• DTXSID10344725
• NSC-63252

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)6-2-1-3-7(4-6)14-5-8(15)16-13-14/h1-5H
• InChI Key： JJYUHHXTXJWKHP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)[N+]1C=C([O-])ON=1)(F)F

Computed Properties

• Exact Mass: 231.03818
• Monoisotopic Mass: 230.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 41.34